Cas no 82126-74-7 (Benzenesulfonyl isocyanate, 2-(methylsulfonyl)-)
82126-74-7 structure
Product Name:Benzenesulfonyl isocyanate, 2-(methylsulfonyl)-
CAS No:82126-74-7
MF:C8H7NO5S2
MW:261.274879693985
CID:697844
PubChem ID:13093968
Update Time:2025-04-19
Benzenesulfonyl isocyanate, 2-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl isocyanate, 2-(methylsulfonyl)-
- 2-methylsulfonyl-N-(oxomethylidene)benzenesulfonamide
- 2-methylsulfonylbenzenesulfonyl isocyanate
- DTXSID10517972
- SCHEMBL10747298
- 2-(Methanesulfonyl)benzene-1-sulfonyl isocyanate
- 82126-74-7
- 2-methylsulfonylbenzenesulfonylisocyanate
- GEUWGNYLBKLCQW-UHFFFAOYSA-N
-
- Inchi: 1S/C8H7NO5S2/c1-15(11,12)7-4-2-3-5-8(7)16(13,14)9-6-10/h2-5H,1H3
- InChI Key: GEUWGNYLBKLCQW-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=CC=1S(N=C=O)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 260.97656467g/mol
- Monoisotopic Mass: 260.97656467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 115Ų
Benzenesulfonyl isocyanate, 2-(methylsulfonyl)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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